Cas no 58844-74-9 (2-{[3-(trifluoromethyl)phenyl]sulfonyl}benzoic acid)

2-{[3-(trifluoromethyl)phenyl]sulfonyl}benzoic acid structure
58844-74-9 structure
Product Name:2-{[3-(trifluoromethyl)phenyl]sulfonyl}benzoic acid
CAS No:58844-74-9
MF:C14H9F3O4S
MW:330.279073476791
CID:1612744
PubChem ID:42857
Update Time:2025-04-21

2-{[3-(trifluoromethyl)phenyl]sulfonyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{[3-(trifluoromethyl)phenyl]sulfonyl}benzoic acid
    • 2-[3-(trifluoromethyl)phenyl]sulfonylbenzoic acid
    • o-((alpha,alpha,alpha-Trifluoro-m-tolyl)sulfonyl)benzoic acid
    • DTXSID90207566
    • Benzoic acid, 2-((3-(trifluoromethyl)phenyl)sulfonyl)-
    • 58844-74-9
    • 2-((3-(Trifluoromethyl)phenyl)sulfonyl)benzoic acid
    • BRN 2163563
    • BENZOIC ACID, o-((alpha,alpha,alpha-TRIFLUORO-m-TOLYL)SULFONYL)-
    • CHEMBL3277076
    • Benzoic acid, 2-((3-(trifluoromethyl)phenyl)sulfonyl)- (9CI)
    • Inchi: 1S/C14H9F3O4S/c15-14(16,17)9-4-3-5-10(8-9)22(20,21)12-7-2-1-6-11(12)13(18)19/h1-8H,(H,18,19)
    • InChI Key: MQADOUMJDICQDA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1C(=O)O)(C1C=CC=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

  • Exact Mass: 330.01737
  • Monoisotopic Mass: 330.01736442g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 79.8Ų

Experimental Properties

  • PSA: 71.44

2-{[3-(trifluoromethyl)phenyl]sulfonyl}benzoic acid Related Literature

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.